2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole

• IUPAC Name: 2-benzyl-5-[1-(4-fluorophenyl)sulfonylpiperidin-3-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C20H20FN3O2S2/c21-17-8-10-18(11-9-17)28(25,26)24-12-4-7-16(14-24)20-23-22-19(27-20)13-15-5-2-1-3-6-15/h1-3,5-6,8-11,16H,4,7,12-14H2
• InChI Key: VOGBVGAVUHMMEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)F)C3=NN=C(S3)CC4=CC=CC=C4
• Molecular Formula: C20H20FN3O2S2
• Molecular Weight: 417.5 g/mol

Description

2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential application in the field of medicine. This compound has shown promising results in various studies, and its synthesis method, mechanism of action, and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These enzymes are involved in the inflammatory response and the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound include its limited solubility in water and its instability in acidic conditions.

Future Directions

For research on 2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole include the development of new synthesis methods to improve the yield and purity of the product. Further studies are also needed to fully understand the mechanism of action of this compound and its potential application in the treatment of various diseases, including cancer and inflammation. Additionally, the development of new formulations and delivery systems for this compound may improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of 2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole involves the reaction of 2-mercaptobenzothiazole with benzyl bromide and 4-fluorobenzenesulfonyl chloride in the presence of a base. The reaction takes place in an organic solvent, and the product is purified using column chromatography. This synthesis method has been reported in various scientific journals, and it has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

2-Benzyl-5-(1-((4-fluorophenyl)sulfonyl)piperidin-3-yl)-1,3,4-thiadiazole has been extensively studied for its potential application in the field of medicine. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.